Cas no 2200583-25-9 ((2R)-Oxetane-2-carboxylic acid)

• Product Name: (2R)-Oxetane-2-carboxylic acid
• CAS No: 2200583-25-9
• MF: C₄H₆O₃
• MW: 102.088641643524
• MDL: MFCD31691180
• CID: 4770729
• PubChem ID: 51557237
• Update Time: 2026-02-26

(2R)-Oxetane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-oxetane-2-carboxylic acid
• (2R)oxetane-2-carboxylic acid
• MFCD31691180
• BS-43377
• P18795
• SCHEMBL19551085
• CS-0148271
• 2200583-25-9
• (2R)-oxetane-2-carboxylicacid
• EN300-6474362
• (R)-Oxetane-2-carboxylic acid
• (2R)-Oxetane-2-carboxylic acid

• MDL： MFCD31691180
• Inchi： 1S/C4H6O3/c5-4(6)3-1-2-7-3/h3H,1-2H2,(H,5,6)/t3-/m1/s1
• InChI Key： ZKCXAZCRQJSFTQ-GSVOUGTGSA-N
• SMILES： O1CC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 102.031694049g/mol
• Monoisotopic Mass: 102.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on (2R)-Oxetane-2-carboxylic acid

(2R)-Oxetane-2-carboxylic acid and Its Significance in Modern Chemical Biology: A Comprehensive Overview

(2R)-Oxetane-2-carboxylic acid, with the CAS number 2200583-25-9, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This oxetane derivative, characterized by its unique cyclohexane ring structure embedded within a three-membered heterocyclic framework, has garnered attention for its versatile applications in drug design and molecular synthesis. The stereogenic center at the 2-position, specifically the (R) configuration, plays a pivotal role in determining its biological activity and interactions with biological targets.

The (2R)-Oxetane-2-carboxylic acid molecule is not only a structurally fascinating compound but also a valuable scaffold for developing novel therapeutic agents. Its oxetane ring, a strained three-membered ether, is known for its high reactivity and propensity to undergo ring-opening reactions under various conditions. This reactivity makes it an excellent candidate for constructing complex molecular architectures, including peptidomimetics and protease inhibitors. The carboxylic acid functionality at the 2-position further enhances its utility by allowing for facile derivatization into esters, amides, and other pharmacophores essential for drug development.

In recent years, significant advancements have been made in understanding the potential of (2R)-Oxetane-2-carboxylic acid as a pharmacological tool. Researchers have leveraged its structural features to design molecules that interact selectively with biological targets. For instance, studies have demonstrated its effectiveness in modulating enzyme activity, particularly in the context of protease inhibition. Proteases are critical enzymes involved in numerous physiological processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and infectious disorders. By targeting these enzymes with (2R)-Oxetane-2-carboxylic acid-based inhibitors, researchers aim to develop novel therapeutic strategies that can modulate these pathways effectively.

The stereochemistry of (2R)-Oxetane-2-carboxylic acid is another key aspect that contributes to its biological relevance. The (R) configuration at the stereogenic center influences the molecule's interactions with biological receptors and enzymes by affecting its conformational preferences and binding affinity. This has led to extensive research into optimizing the stereochemical properties of oxetane derivatives for improved pharmacological outcomes. Computational studies and experimental validations have shown that subtle modifications around the oxetane ring can significantly alter the biological activity of these compounds.

Recent studies have also highlighted the role of (2R)-Oxetane-2-carboxylic acid in drug discovery beyond protease inhibition. Its ability to serve as a precursor for more complex molecules has been exploited in the development of kinase inhibitors, which are crucial for treating cancers and other diseases driven by aberrant kinase activity. Additionally, its incorporation into peptidomimetic structures has shown promise in mimicking natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to degradation.

The versatility of (2R)-Oxetane-2-carboxylic acid extends to its synthetic applications as well. The strained oxetane ring can be opened under controlled conditions to yield linear alcohols or carboxylic acids, providing synthetic routes to a wide range of functionalized molecules. This property has been utilized in various synthetic transformations, enabling the efficient construction of complex molecular frameworks essential for drug development.

In conclusion, (2R)-Oxetane-2-carboxylic acid, CAS number 2200583-25-9, represents a compound of immense potential in modern chemical biology and pharmaceutical research. Its unique structural features, including the oxetane ring and the (R) configuration at the stereogenic center, make it an invaluable scaffold for developing novel therapeutic agents. Recent advancements in drug design have highlighted its importance in modulating enzyme activity and constructing complex molecular architectures. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative treatments for various diseases.